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Compound Name: Slu-PP-332

Cat. No.: B10861630

For Researchers, Scientists, and Drug Development Professionals

Introduction

Slu-PP-332 is a synthetic small molecule that functions as a pan-agonist for estrogen-related
receptors (ERRS), with the highest affinity for ERRa (EC50 = 98 nM).[1][2][3][4] As an "exercise
mimetic,” Slu-PP-332 stimulates metabolic pathways typically activated during physical
exercise.[5] Preclinical studies have demonstrated its potential in enhancing mitochondrial
biogenesis, increasing fatty acid oxidation, and improving glucose homeostasis. Notably, Slu-
PP-332 upregulates the expression of GLUT4, a key glucose transporter, suggesting its
therapeutic potential for metabolic diseases such as obesity and type 2 diabetes.

These application notes provide a detailed protocol for an in vitro glucose uptake assay to
evaluate the effects of Slu-PP-332 in a skeletal muscle cell line. The protocol is designed to be
a robust and reproducible method for researchers investigating the compound's mechanism of
action and its potential as a modulator of glucose metabolism.

Mechanism of Action of Slu-PP-332

Slu-PP-332 activates ERRaq, a nuclear receptor that plays a crucial role in regulating cellular
energy metabolism. This activation leads to the increased expression of genes involved in
mitochondrial biogenesis and oxidative metabolism. One of the key downstream effects is the
upregulation of glucose transporter type 4 (GLUT4), which facilitates the transport of glucose
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into cells. By mimicking the effects of exercise, Slu-PP-332 enhances the capacity of skeletal
muscle cells to take up and utilize glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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